Cas no 377731-29-8 (5-tert-butyl-isophthalic acid monomethyl ester)

• Product Name: 5-tert-butyl-isophthalic acid monomethyl ester
• CAS No: 377731-29-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD07357305
• CID: 922602
• PubChem ID: 12144658
• Update Time: 2025-04-19

5-tert-butyl-isophthalic acid monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-isophthalic acid monomethyl ester
• 3-tert-butyl-5-(methoxycarbonyl)benzoic acid
• 3-tert-butyl-5-methoxycarbonylbenzoic acid
• 5-tert-butyl-isophthalic acid monoester
• methyl 5-tert-butylhydrogenisophthalate
• methyl 5-tert-butylisophthalate
• DTXSID10478519
• SCHEMBL545464
• KUPYAQNSGMRTJB-UHFFFAOYSA-N
• 3-(tert-Butyl)-5-(methoxycarbonyl)benzoic acid
• 377731-29-8
• F94552
• DA-23212

• MDL： MFCD07357305
• Inchi： 1S/C13H16O4/c1-13(2,3)10-6-8(11(14)15)5-9(7-10)12(16)17-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： KUPYAQNSGMRTJB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)O)=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.46890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives